Cas no 52719-22-9 (9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine)

• Product Name: 9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine
• CAS No: 52719-22-9
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 937340
• PubChem ID: 282829
• Update Time: 2025-04-19

9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 9-(5,6-dideoxy-6-phenylhexofuranosyl)-6-(methylsulfanyl)-9H-purine
• 52719-22-9
• DTXSID80967167
• NSC136891
• NSC-136891

• Inchi： 1S/C18H20N4O3S/c1-26-17-13-16(19-9-20-17)22(10-21-13)18-15(24)14(23)12(25-18)8-7-11-5-3-2-4-6-11/h2-6,9-10,12,14-15,18,23-24H,7-8H2,1H3
• InChI Key： MZNJNPWWYDAUIJ-UHFFFAOYSA-N
• SMILES： S(C)C1C2=C(N=CN=1)N(C=N2)C1C(C(C(CCC2C=CC=CC=2)O1)O)O

Computed Properties

• Exact Mass: 372.12600
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 118.59000
• LogP: 1.80020